Cas no 95546-50-2 (Benzenesulfonyl fluoride, 3,4-dimethoxy-)

• Product Name: Benzenesulfonyl fluoride, 3,4-dimethoxy-
• CAS No: 95546-50-2
• MF: C₈H₉FO₄S
• MW: 220.218065023422
• MDL: MFCD21886431
• CID: 4352715
• PubChem ID: 329772608
• Update Time: 2025-06-08

Benzenesulfonyl fluoride, 3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3,4-dimethoxy-
• 3,4-DIMETHOXYBENZENESULFONYL FLUORIDE
• 95546-50-2
• 3,4-Dimethoxybenzenesulfonyl fluoride, 95%
• F72595
• AKOS022542768
• EN300-728607
• VS-0081
• 3,4-dimethoxybenzene-1-sulfonyl fluoride
• 3,4-dimethoxybenzene-1-sulfonylfluoride
• MFCD21886431

• MDL： MFCD21886431
• Inchi： 1S/C8H9FO4S/c1-12-7-4-3-6(14(9,10)11)5-8(7)13-2/h3-5H,1-2H3
• InChI Key： LCEVVNNKUAEPJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 220.02055810g/mol
• Monoisotopic Mass: 220.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Melting Point: 59-63 °C

Benzenesulfonyl fluoride, 3,4-dimethoxy- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on Benzenesulfonyl fluoride, 3,4-dimethoxy-

Comprehensive Overview of Benzenesulfonyl fluoride, 3,4-dimethoxy- (CAS No. 95546-50-2)

Benzenesulfonyl fluoride, 3,4-dimethoxy- (CAS No. 95546-50-2) is a specialized organic compound widely utilized in pharmaceutical and chemical research. With the increasing demand for sulfonyl fluoride derivatives in drug discovery and material science, this compound has garnered significant attention. Its unique molecular structure, featuring dimethoxy and sulfonyl fluoride functional groups, makes it a valuable intermediate in synthesizing bioactive molecules.

The compound’s chemical properties include a molecular formula of C₈H₉FO₄S and a molecular weight of 220.22 g/mol. The presence of the sulfonyl fluoride group enhances its reactivity, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. Researchers often explore its applications in proteomics and enzyme inhibition studies, where its ability to form stable covalent bonds with active-site residues is highly valued.

In recent years, the interest in 3,4-dimethoxybenzenesulfonyl fluoride has surged due to its potential in targeted drug delivery systems and bioconjugation techniques. The compound’s stability under physiological conditions makes it suitable for designing prodrugs and biomarkers. Additionally, its compatibility with click chemistry protocols has expanded its utility in chemical biology and diagnostic applications.

The synthesis of Benzenesulfonyl fluoride, 3,4-dimethoxy- typically involves the sulfonylation of 3,4-dimethoxybenzene followed by fluorination. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels, which are critical for research and industrial applications. The compound’s solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) further enhances its versatility in laboratory settings.

From an industrial perspective, Benzenesulfonyl fluoride, 3,4-dimethoxy- is increasingly used in the development of high-performance polymers and specialty coatings. Its ability to act as a cross-linking agent improves the mechanical and thermal properties of materials, making it a preferred choice in advanced material science. Furthermore, its role in photoresist formulations for semiconductor manufacturing highlights its importance in the electronics industry.

Environmental and safety considerations are paramount when handling Benzenesulfonyl fluoride, 3,4-dimethoxy-. Although it is not classified as a hazardous substance, proper storage conditions—such as cool, dry environments away from moisture—are recommended to maintain its stability. Researchers are also exploring green chemistry approaches to minimize waste and improve the sustainability of its synthesis.

The growing demand for sulfonyl fluoride-based compounds in medicinal chemistry and biotechnology underscores the relevance of Benzenesulfonyl fluoride, 3,4-dimethoxy-. As innovations in drug discovery and material engineering continue to evolve, this compound is expected to play a pivotal role in shaping future scientific advancements. Its integration into high-throughput screening and combinatorial chemistry further solidifies its position as a key building block in modern research.

In conclusion, Benzenesulfonyl fluoride, 3,4-dimethoxy- (CAS No. 95546-50-2) is a multifaceted compound with broad applications across diverse scientific disciplines. Its unique chemical reactivity, coupled with its adaptability to cutting-edge technologies, makes it an indispensable tool for researchers and industries alike. As the scientific community continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation.